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Introduction

Prohexadione-calcium (Pro-Ca) is a widely utilized plant growth regulator that effectively
manages vegetative growth in various agricultural and horticultural crops.[1][2] Its primary
mechanism involves the inhibition of gibberellin (GA) biosynthesis, leading to reduced shoot
elongation and a more compact plant structure.[3][4] The efficacy of Pro-Ca is significantly
influenced by its formulation and application methodology. Optimizing formulations through the
use of adjuvants, different formulation types, and tank-mixing with other agrochemicals can
lead to enhanced uptake, greater biological activity, and improved overall performance.[5]

These application notes provide a comprehensive overview of advanced formulation strategies
for Pro-Ca, detailed experimental protocols for efficacy evaluation, and a summary of
guantitative data from recent studies.

Mechanism of Action

Prohexadione-calcium functions by interfering with the late stages of gibberellin (GA)
biosynthesis. It acts as a structural mimic of 2-oxoglutaric acid, a co-substrate for dioxygenase
enzymes such as GA20 3[3-hydroxylase. By blocking these enzymes, Pro-Ca inhibits the
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conversion of inactive GAs (e.g., GA2o) into highly active, growth-promoting GAs (e.g., GA1).
This leads to a reduction in cell elongation and shoot growth.

Beyond gibberellin inhibition, Pro-Ca also influences other biochemical pathways:

» Flavonoid Metabolism: It can alter the formation of flavonoids by inhibiting flavanone 3-
hydroxylase, which may trigger pathogen resistance by inducing the production of
phytoalexin-like compounds.

o Ethylene Biosynthesis: Due to its structural similarity to ascorbic acid, Pro-Ca can reduce
ethylene formation, which may lead to an increase in fruit set.
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Figure 1. Mechanism of Action of Prohexadione-Calcium
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Caption: Mechanism of Action of Prohexadione-Calcium.

Formulation Strategies for Enhanced Efficacy

The performance of Pro-Ca can be significantly improved by moving beyond standard
formulations. Recent research has focused on new formulation types, the inclusion of
adjuvants, and tank-mix combinations.

o Formulation Types: Pro-Ca was initially available as a Water Dispersible Granule (WDG).
More recently, an Oil Dispersion (OD) formulation has been introduced, which may offer
improved efficacy. Studies suggest the OD formulation can provide similar or enhanced
effects in managing vine growth compared to the WDG formulation.

e Adjuvants: The addition of adjuvants to the spray tank is critical for optimizing Pro-Ca
performance. Adjuvants can increase absorption and effectiveness.

o Crop Oil Concentrate (COC) and Non-ionic Surfactants (NIS): Both are effective in
improving the performance of WDG and OD formulations. In peanuts, both adjuvants
resulted in comparable pod yield, grade, and economic returns.

o Urea Ammonium Nitrate (UAN): Research has shown that UAN, either alone or mixed with
COC, can increase the foliar uptake and efficacy of Pro-Ca in peanuts, leading to shorter
main stems and increased pod yield compared to using COC alone.

o Tank-Mix Combinations: Combining Pro-Ca with other plant growth regulators or nutrients
can produce synergistic effects or provide broader-spectrum growth management.

o Mepiquat Chloride: This combination enhances growth-regulating effects gently, making it
suitable for early growth stages. A mix of mepiquat chloride and Pro-Ca has been shown
to effectively reduce wheat crop height.

o Uniconazole: For crops already exhibiting vigorous growth, combining Pro-Ca with the
fast-acting Uniconazole enhances the speed and effectiveness of growth suppression. The
presence of Pro-Ca allows for a lower dose of Uniconazole, mitigating potential negative
side effects.
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o Potassium Dihydrogen Phosphate: This mixture provides a mild growth inhibition effect
while promoting flower and fruit retention.
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Figure 2. Logic of Enhanced Pro-Ca Formulations
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Caption: Logic of Enhanced Pro-Ca Formulations.

Quantitative Data Summary

The following tables summarize quantitative data on the efficacy of various Pro-Ca formulations

across different crops.

Table 1: Efficacy of Prohexadione-Calcium Formulations in Peanut (Arachis hypogaea L.)
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) ) Application -
Formulation Adjuvant . Key Outcomes Citation
Rate (g ai/ha)
Both
formulations
yielded similar
effects on pod
yield, grade,
and economic
WDG & OD COC or NIS 105
return.
Significantly
improved yield
compared to
non-treated

control.

Increased pod

yield by 9.6%
WDG COC + UAN Not Specified compared to

non-treated

control.

Increased pod
yield by 14.3%
compared to
WDG UAN Not Specified non-treated
control; more
effective than
COC alone.

Significantly

increased yield
oD N/A 70 by 594 kg/ha

over the non-

treated control.

| WDG | N/A | 105 | Significantly increased yield by 595 kg/ha over the non-treated control. | |

Table 2: Efficacy of Prohexadione-Calcium Formulations in Strawberry (cv. Maehyang)
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Concentration

Application Method
(mg-L™)

Foliar Spray 100 - 150

Key Outcomes Citation
Suppressed petiole

length; produced

the greatest

number of runner

plants.

Drench 50 - 100

Suppressed petiole
length; produced the
greatest number of
runner plants.
Drenching caused
more sensitive growth
inhibition compared to

foliar spray.

| Drench | 200 | Resulted in the lowest number of runner plants, fewer than the control. | |

Table 3: Efficacy of Prohexadione-Calcium Formulations in Various Crops
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Crop

Apple

Application Rate /
Concentration

6 0z/100 gal

Key Outcomes Citation
Effective for

controlling

vegetative growth.

Requires 10-14

days to slow

growth.

Rice

2-3 g/667m 2

Reduces plant height
and internode length,
improves lodging

resistance.

Rice (under NaCl

stress)

Not Specified

Increased productive
tillering rate by 17.1%
and total yield per
plant by 59.4%
compared to salt

stress alone.

Cucumber

30 mg-L?

Highest total
chlorophyll content.
Higher doses (45-60
mg-L~1) had negative
effects on yield and

morphology.

| Super Sweet Corn | 15 ppm | Most effective and economical concentration for mitigating

overgrowth in seedlings. | |

Application Notes and Protocols
General Application Guidelines

o Timing: For optimal growth control, Pro-Ca should be applied during periods of active

vegetative growth. For example, in apples, the initial application is recommended when new
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shoots are 1-3 inches long. It typically takes 10 to 14 days for the growth-slowing effect to
become visible.

o Coverage: Thorough and uniform spray coverage is essential for consistent results.
Application in less than 100 gallons per acre is generally not recommended for tree fruits.

o Water Quality: The liquid carrier can influence efficacy. Water pH and mineral content can
affect how chemicals dissolve and interact.

o Reapplication: Pro-Ca is degraded within the plant, so reapplication may be necessary every
2.5 to 4 weeks to maintain growth control throughout the season, depending on crop vigor
and environmental conditions.

e Solution Stability: Pro-Ca solutions should be used shortly after preparation. If left for
extended periods, the active ingredient can decompose, especially when exposed to light,
reducing its efficacy.

Experimental Protocol for Efficacy Evaluation

This protocol provides a generalized framework for conducting field or greenhouse trials to
evaluate the efficacy of different Pro-Ca formulations.
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1. Experimental Design
(e.0., RCBD)

2. Plant Material & Cultivation

3. Treatment Preparation
(Formulations, Adjuvants, Rates)

4. Treatment Application

(e.g., Foliar Spray, Drench)

5. Data Collection
(Morphological, Physiological, Yield)

6. Statistical Analysis
(e.g., ANOVA, Tukey's Test)

7. Results & Interpretation

Figure 3. Experimental Workflow for Efficacy Trials
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Caption: Experimental Workflow for Efficacy Trials.

1. Experimental Design

« Layout: Employ a standard statistical design such as a Randomized Complete Block Design
(RCBD) to minimize the effects of field variability.
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Replicates: Use a minimum of three to four replications for each treatment to ensure
statistical power.

Treatments: Include a non-treated control group for comparison. Treatments should
encompass different formulations (e.g., WDG vs. OD), concentrations/rates, and adjuvant
combinations.

. Plant Material and Cultivation

Select a uniform plant variety and ensure consistent cultivation practices (e.g., irrigation,
fertilization, pest control) across all experimental units to avoid confounding variables.

. Treatment Preparation

Stock Solutions: For concentration-based trials, prepare a stock solution of Pro-Ca. For
example, dissolve a known weight of Pro-Ca (e.g., from Sigma-Aldrich) in deionized water to
create a high-concentration stock.

Working Solutions: Prepare final working solutions by diluting the stock solution to the
desired concentrations (e.g., 50, 100, 150, 200 mg-L™1).

Field Rates: For rate-based trials, calculate the amount of formulated product (e.g., Kudos®
OD or WDG) needed per unit area (e.g., 105 g ai/ha).

Adjuvants: Add adjuvants (e.g., COC at 1% v/v or NIS at 0.25% v/v) to the spray solution
according to manufacturer recommendations. Always follow a proper tank-mixing order (e.g.,
WALES: Wettable powders, Agitate, Liquid flowables, Emulsifiable concentrates,
Surfactants) to prevent physical incompatibility.

. Treatment Application

Method: Apply treatments uniformly using the desired method, such as a foliar spray with a
calibrated sprayer or a soil/medium drench.

Volume: Ensure a consistent volume of solution is applied per plant or per unit area. For
example, apply 35 mL of solution per plant in pot studies.
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Timing: Apply at the specified growth stage and repeat as required by the experimental
design (e.g., a second application 14-21 days after the first).

. Data Collection

Morphological Parameters: Measure plant height, main stem length, internode length, stem
diameter, and leaf area at regular intervals.

Physiological Parameters: Assess chlorophyll content (using a SPAD meter), photosynthetic
rate, and chlorophyll fluorescence (Fv/Fm) to determine plant health and stress levels.

Yield and Quality Parameters: At harvest, measure relevant yield components such as
fruit/pod number, total yield weight, and quality metrics (e.g., total sound mature kernels in
peanut, fruit coloration in strawberry).

. Statistical Analysis

Analyze the collected data using Analysis of Variance (ANOVA).

When significant differences are found, use a mean separation test such as Tukey's test (p <
0.05) to determine which treatment means are statistically different from one another.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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